[(Furan-2-yl)methyl][(naphthalen-1-yl)methyl]amine hydrochloride

• IUPAC Name: N-(furan-2-ylmethyl)-1-naphthalen-1-ylmethanamine;hydrochloride
• InChI: InChI=1S/C16H15NO.ClH/c1-2-9-16-13(5-1)6-3-7-14(16)11-17-12-15-8-4-10-18-15;/h1-10,17H,11-12H2;1H
• InChI Key: PYMWNKSPYWFLIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNCC3=CC=CO3.Cl
• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “[(Furan-2-yl)methyl][(naphthalen-1-yl)methyl]amine hydrochloride” are not explicitly provided in the available literature.

Scientific Research Applications

Anticancer Activity and Medicinal Applications

• A detailed account of the design strategies and structure-activity relationships of different derivatives, including those related to furan and naphthalene scaffolds, highlights their significant role in drug discovery. These compounds exhibit anticancer activity against various human cancer cell lines through mechanisms such as apoptosis, cell cycle arrest, and inhibition of angiogenesis. Some compounds, including podophyllotoxin and platinum-based drugs, have shown anticancer activity at nanomolar ranges. This underscores the importance of various substitutions in drug synthesis for targeted based anticancer drugs (Akhtar et al., 2017).
• Naphthalimide compounds, important nitrogen-containing aromatic heterocycles, interact with various biological molecules, showing potential in medicinal applications beyond anticancer agents. Some naphthalimides are in clinical trials for cancer treatment, while others are explored for antibacterial, antifungal, antiviral, and anti-inflammatory applications. These findings highlight the expansive medicinal applications of naphthalene derivatives, including their use as diagnostic agents and pathologic probes (Gong et al., 2016).

Environmental Science and Biodegradation

• The review on naphthalene sources and exposures emphasizes the environmental prevalence and the need for effective removal strategies. Naphthalene, a component of the compound , has been classified as a possible human carcinogen, necessitating research into its sources, emissions, and exposure levels. This work outlines the significant sources of naphthalene emissions, including combustion and industrial applications, contributing to environmental pollution (Jia & Batterman, 2010).
• Microbial degradation of polycyclic aromatic hydrocarbons (PAHs), including naphthalene, represents a major mechanism for ecological recovery of contaminated sites. This review provides an outline of current knowledge on microbial PAH catabolism, highlighting the genetic regulation of naphthalene degradation pathways in various bacteria. Understanding these mechanisms is crucial for developing new methods to enhance bioremediation of contaminated environments (Peng et al., 2008).

Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der Waals forces .

Biochemical Pathways

Without specific target identification, it is challenging to determine the exact biochemical pathways affected by [(Furan-2-yl)methyl][(naphthalen-1-yl)methyl]amine hydrochloride. Given the structural features of the compound, it may potentially interact with pathways involving furan and naphthalene derivatives .

Pharmacokinetics

The compound’s hydrochloride salt form suggests good water solubility, which could potentially enhance its bioavailability .